Cas no 147492-78-2 (Benzene, 1-ethynyl-3-(phenylethynyl)-)
147492-78-2 structure
Product Name:Benzene, 1-ethynyl-3-(phenylethynyl)-
CAS No:147492-78-2
MF:C16H10
MW:202.250604152679
CID:2778328
Update Time:2023-08-07
Benzene, 1-ethynyl-3-(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-ethynyl-3-(phenylethynyl)-
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- Inchi: 1S/C16H10/c1-2-14-9-6-10-16(13-14)12-11-15-7-4-3-5-8-15/h1,3-10,13H
- InChI Key: AYZRPQZFVKSAHP-UHFFFAOYSA-N
- SMILES: C1(C#CC2C=CC=CC=2)C=CC=C(C#C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 323
- XLogP3: 5
- Topological Polar Surface Area: 0
Benzene, 1-ethynyl-3-(phenylethynyl)- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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